N-(2,3-dihydro-1H-inden-2-yl)-4-(2-fluorophenyl)piperazine-1-carbothioamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-2-yl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C20H22FN3S/c21-18-7-3-4-8-19(18)23-9-11-24(12-10-23)20(25)22-17-13-15-5-1-2-6-16(15)14-17/h1-8,17H,9-14H2,(H,22,25)
• InChI Key: NUOGTIAKIUHHKS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=S)NC3CC4=CC=CC=C4C3
• Molecular Formula: C20H22FN3S
• Molecular Weight: 355.5 g/mol

Description

The compound N-(2,3-dihydro-1H-inden-2-yl)-4-(2-fluorophenyl)piperazine-1-carbothioamide is a chemical entity that appears to be related to a class of compounds with potential biological activity. While the specific compound is not directly mentioned in the provided papers, similar compounds with piperazine and carbothioamide groups have been synthesized and evaluated for their biological activities, such as binding to dopamine receptors and antimicrobial properties .

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including cyclization, halogenation, and treatment with various reagents to introduce the desired functional groups. For instance, the synthesis of N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carbothioamide derivatives includes cyclization of 5-bromo-2-fluorobenzaldehyde with guanidine carbonate, followed by halogenation and subsequent reactions with piperazine and arylisothiocyanates . These methods could potentially be adapted for the synthesis of N-(2,3-dihydro-1H-inden-2-yl)-4-(2-fluorophenyl)piperazine-1-carbothioamide.

Molecular Structure Analysis

The molecular structure of compounds in this class is typically confirmed using spectroscopic techniques such as LC-MS, NMR, IR, and mass spectra. For example, the structural and spectroscopic properties of a related compound, N'-[(2,4-dihydroxyphenyl)methylidene]-4-(4-fluorophenyl)piperazine-1-carbothiohydrazide, were characterized using NMR and MS techniques . These methods would be essential for confirming the molecular structure of N-(2,3-dihydro-1H-inden-2-yl)-4-(2-fluorophenyl)piperazine-1-carbothioamide.

Chemical Reactions Analysis

The chemical reactivity of such compounds can be influenced by the presence of functional groups like the carbothioamide moiety. In the context of dopamine receptor ligands, the carbonyl group in the amide linker plays a critical role in binding selectivity . The chemical reactions and interactions of N-(2,3-dihydro-1H-inden-2-yl)-4-(2-fluorophenyl)piperazine-1-carbothioamide would likely be influenced by its structural features, which could be explored through computational docking studies, as demonstrated for a related piperazine-1-yl-1H-indazole derivative .

Physical and Chemical Properties Analysis

The physical and chemical properties of such compounds, including solubility, melting point, and stability, are typically determined experimentally. The antimicrobial activity of similar compounds has been evaluated in vitro, suggesting that N-(2,3-dihydro-1H-inden-2-yl)-4-(2-fluorophenyl)piperazine-1-carbothioamide may also possess biological properties worth investigating . The physical properties would also be important for the formulation and potential application of this compound in a biological context.

Scientific Research Applications

Antimicrobial Activity

• A study by Babu et al. (2015) synthesized novel derivatives similar to N-(2,3-dihydro-1H-inden-2-yl)-4-(2-fluorophenyl)piperazine-1-carbothioamide and evaluated their antimicrobial activity. These compounds demonstrated potential antimicrobial activity against various bacterial species and fungal strains (Babu, Srinivasulu, & Kotakadi, 2015).

Antiviral and Antimicrobial Applications

• Research by Reddy et al. (2013) developed new urea and thiourea derivatives of piperazine doped with febuxostat, showing promising antiviral and antimicrobial activities. This study aligns with the potential applications of N-(2,3-dihydro-1H-inden-2-yl)-4-(2-fluorophenyl)piperazine-1-carbothioamide in antiviral research (Reddy et al., 2013).

Docking Studies in Medicinal Chemistry

• Balaraju et al. (2019) conducted docking studies on piperazine-1-yl-1H-indazole derivatives, highlighting their importance in medicinal chemistry. This study illustrates the relevance of similar compounds in understanding drug interactions (Balaraju, Kalyani, & Laxminarayana, 2019).

Biological Activities

• Gul et al. (2019) synthesized new phenolic Mannich bases with piperazines, evaluating their cytotoxic/anticancer and carbonic anhydrase inhibitory effects. This study demonstrates the potential of structurally similar compounds in cancer research and enzyme inhibition studies (Gul et al., 2019).

Synthesis and Structural Studies

• The work by Macalik et al. (2021) on synthesizing and characterizing new chemical compounds, including similar piperazine-1-carbothioamide derivatives, highlights the importance of structural and spectroscopic studies in understanding the properties of these compounds (Macalik et al., 2021).